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Compound of Interest

Compound Name: N-butyl-4-nitrobenzamide

CAS No.: 51207-98-8

Cat. No.: B1330692

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical overview of N-butyl-4-nitrobenzamide, a

nitroaromatic compound with potential applications in medicinal chemistry and materials

science. Drawing upon established synthetic methodologies and spectroscopic characterization

techniques, this document serves as a comprehensive resource for researchers engaged in the

synthesis, analysis, and application of this and related molecules.

Introduction and Rationale
N-butyl-4-nitrobenzamide belongs to the class of nitrobenzamides, a group of compounds

that have garnered significant interest due to their diverse biological activities. The presence of

the nitro group, a potent electron-withdrawing moiety, profoundly influences the electronic

properties of the aromatic ring and the reactivity of the entire molecule. This, coupled with the

N-alkyl substituent, imparts a specific lipophilicity and potential for intermolecular interactions,

making it a valuable scaffold in drug discovery and a building block in organic synthesis.
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Recent studies have highlighted the potential of nitrobenzamide derivatives as anti-

inflammatory and antimicrobial agents. For instance, a series of nitro-substituted benzamides

demonstrated significant inhibitory capacity on nitric oxide (NO) production in macrophages, a

key process in inflammation.[1] Furthermore, N-alkyl nitrobenzamides have been investigated

for their promising antitubercular activities.[2] This guide will delve into the chemical

architecture, synthesis, and characterization of N-butyl-4-nitrobenzamide, providing a solid

foundation for its further exploration.

Physicochemical Properties
A thorough understanding of the physicochemical properties of N-butyl-4-nitrobenzamide is

paramount for its handling, formulation, and application. The key properties are summarized in

the table below.

Property Value Source

Chemical Formula C₁₁H₁₄N₂O₃ [3]

Molecular Weight 222.24 g/mol [4]

CAS Number 51207-98-8 [4]

Appearance Expected to be a solid N/A

Density 1.162 g/cm³ (predicted) [4]

Boiling Point
404.8 °C at 760 mmHg

(predicted)
[4]

Flash Point 198.6 °C (predicted) [4]

LogP 3.03880 (predicted) [4]

Synthesis of N-butyl-4-nitrobenzamide
The most direct and widely employed method for the synthesis of N-butyl-4-nitrobenzamide is

the acylation of n-butylamine with 4-nitrobenzoyl chloride. This reaction, a classic example of

nucleophilic acyl substitution, is typically carried out in the presence of a base to neutralize the

hydrochloric acid byproduct.
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Caption: General reaction scheme for the synthesis of N-butyl-4-nitrobenzamide.

Detailed Experimental Protocol (Adapted)
The following protocol is adapted from a procedure for the synthesis of a structurally similar

compound, N-(tert-butyl)-2-nitrobenzamide, and should be optimized for the specific synthesis

of N-butyl-4-nitrobenzamide.[5]

Materials:

4-Nitrobenzoyl chloride

n-Butylamine

Anhydrous dichloromethane (DCM) or other suitable aprotic solvent

Triethylamine or other suitable base

1 M Hydrochloric acid (HCl)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)
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Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stirrer and a

dropping funnel, dissolve 4-nitrobenzoyl chloride (1.0 equivalent) in anhydrous DCM under

an inert atmosphere (e.g., nitrogen or argon). Cool the solution to 0 °C in an ice bath.

Amine Addition: In a separate flask, prepare a solution of n-butylamine (1.1 equivalents) and

triethylamine (1.2 equivalents) in anhydrous DCM.

Reaction: Add the n-butylamine/triethylamine solution dropwise to the stirred solution of 4-

nitrobenzoyl chloride at 0 °C. After the addition is complete, allow the reaction mixture to

warm to room temperature and stir for 2-4 hours.

Work-up:

Quench the reaction by adding deionized water.

Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl, saturated

aqueous NaHCO₃, and brine.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

Purification:

Filter the drying agent.

Concentrate the filtrate under reduced pressure to yield the crude product.

The crude N-butyl-4-nitrobenzamide can be further purified by recrystallization from a

suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by column

chromatography on silica gel.

Synthesis Workflow Diagram
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Caption: Step-by-step workflow for the synthesis and purification of N-butyl-4-nitrobenzamide.
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Spectroscopic Characterization
The structural elucidation of N-butyl-4-nitrobenzamide relies on a combination of

spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy,

Fourier-Transform Infrared (FTIR) spectroscopy, and Mass Spectrometry (MS). While

experimental data for N-butyl-4-nitrobenzamide is not readily available in the cited literature,

data for the closely related isomer, N-tert-butyl-4-nitrobenzamide, provides a valuable reference

for interpretation.[6][7]

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (Proton NMR): The ¹H NMR spectrum of N-butyl-4-nitrobenzamide is expected to

show distinct signals for the aromatic protons and the protons of the n-butyl group.

Aromatic Region: Two doublets are anticipated in the downfield region (typically δ 7.5-8.5

ppm), corresponding to the four protons on the para-substituted benzene ring. The protons

ortho to the electron-withdrawing nitro group will be deshielded and appear further downfield

compared to the protons ortho to the amide group.

Amide Proton (N-H): A broad singlet is expected for the amide proton, the chemical shift of

which can be concentration and solvent-dependent.

n-Butyl Group: The protons of the n-butyl chain will appear in the upfield region (typically δ

0.9-3.5 ppm) and will exhibit characteristic splitting patterns (triplet for the terminal methyl

group, and multiplets for the methylene groups).

¹³C NMR (Carbon NMR): The ¹³C NMR spectrum will provide information about the carbon

skeleton.

Aromatic Carbons: Six signals are expected for the aromatic carbons, with the carbon

bearing the nitro group and the carbon of the carbonyl group being significantly deshielded.

Carbonyl Carbon: The amide carbonyl carbon will appear as a singlet in the range of δ 165-

175 ppm.

n-Butyl Carbons: Four distinct signals are expected for the four carbons of the n-butyl group.
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Reference Data for N-tert-butyl-4-nitrobenzamide (300 MHz, CDCl₃):[6]

Assignment ¹H NMR (δ, ppm) ¹³C NMR (δ, ppm)

Aromatic (ortho to NO₂) 8.22 (d, J = 8.7 Hz, 2H) 149.2, 141.5, 127.9, 123.6

Aromatic (ortho to C=O) 7.87 (d, J = 8.7 Hz, 2H)

Amide (N-H) 6.16 (br s, 1H)

Carbonyl (C=O) 164.9

tert-Butyl (C(CH₃)₃) 52.2

tert-Butyl (C(CH₃)₃) 1.48 (s, 9H) 28.7

Fourier-Transform Infrared (FTIR) Spectroscopy
The FTIR spectrum of N-butyl-4-nitrobenzamide will exhibit characteristic absorption bands

corresponding to its functional groups.

N-H Stretch: A moderate to strong band in the region of 3300-3500 cm⁻¹ is expected for the

N-H stretching vibration of the secondary amide.

C=O Stretch (Amide I): A strong absorption band around 1640-1680 cm⁻¹ is characteristic of

the amide carbonyl stretching vibration.

N-H Bend (Amide II): A band in the region of 1510-1570 cm⁻¹ is typically observed for the N-

H bending vibration.

NO₂ Stretch: Two strong absorption bands are expected for the asymmetric and symmetric

stretching vibrations of the nitro group, typically around 1500-1560 cm⁻¹ and 1345-1385

cm⁻¹, respectively.

C-H Stretches: Bands corresponding to the aromatic and aliphatic C-H stretching vibrations

will be observed around 3000-3100 cm⁻¹ and 2850-3000 cm⁻¹, respectively.

Reference Data for N-tert-butyl-4-nitrobenzamide (KBr):[6]
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Functional Group Wavenumber (cm⁻¹)

N-H Stretch 3330

C=O Stretch 1643

Mass Spectrometry (MS)
Mass spectrometry will provide information about the molecular weight and fragmentation

pattern of the molecule.

Molecular Ion Peak (M⁺): The mass spectrum should show a molecular ion peak

corresponding to the molecular weight of N-butyl-4-nitrobenzamide (222.24 g/mol ).

Fragmentation Pattern: Characteristic fragmentation patterns for amides and nitroaromatic

compounds are expected, which can be used to confirm the structure.

Predicted m/z values for N-butyl-4-nitrobenzamide:[3]

Adduct Predicted m/z

[M+H]⁺ 223.10773

[M+Na]⁺ 245.08967

[M]⁺ 222.09990

Potential Biological Activity and Applications
While specific biological studies on N-butyl-4-nitrobenzamide are limited in the readily

available literature, the broader class of nitrobenzamides has shown promise in several

therapeutic areas.

Anti-inflammatory Activity
Nitro-substituted benzamides have been investigated for their anti-inflammatory properties. A

study on a series of these compounds revealed their ability to inhibit the production of nitric

oxide (NO) in lipopolysaccharide (LPS)-stimulated macrophages.[1] Overproduction of NO is a
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hallmark of chronic inflammation, and its inhibition is a key therapeutic strategy. The

mechanism is thought to involve the modulation of inflammatory pathways, potentially through

the inhibition of enzymes like inducible nitric oxide synthase (iNOS).[1]

Antimicrobial Activity
N-alkyl nitrobenzamides have been synthesized and evaluated for their antimycobacterial

activity.[2] A study exploring a library of these compounds demonstrated their potential as

antitubercular agents. The length of the N-alkyl chain was found to be a critical determinant of

activity, suggesting that N-butyl-4-nitrobenzamide could possess relevant antimicrobial

properties. The proposed mechanism of action for some nitroaromatic antimicrobials involves

the enzymatic reduction of the nitro group to generate reactive nitrogen species that are toxic

to the pathogen.

Signaling Pathway Diagram
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Caption: Postulated anti-inflammatory mechanism of N-butyl-4-nitrobenzamide via inhibition

of iNOS.

Conclusion and Future Directions
N-butyl-4-nitrobenzamide is a synthetically accessible compound with a chemical structure

that suggests potential for interesting biological activities, particularly in the areas of anti-
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inflammatory and antimicrobial research. This technical guide has provided a comprehensive

overview of its physicochemical properties, a detailed (adapted) synthetic protocol, and an in-

depth analysis of its expected spectroscopic characteristics based on a closely related isomer.

Future research should focus on obtaining and publishing the experimental spectroscopic data

for N-butyl-4-nitrobenzamide to confirm its structure definitively. Furthermore, a thorough

investigation into its biological activities, including in vitro and in vivo studies to evaluate its

anti-inflammatory and antimicrobial efficacy and to elucidate its mechanism of action, is

warranted. Such studies will be crucial in determining the potential of N-butyl-4-
nitrobenzamide as a lead compound for drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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